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Compound of Interest

Compound Name: MI-1904

Cat. No.: B15565730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MI-1904 is a small molecule inhibitor of matriptase (also known as ST14) and transmembrane

protease, serine 2 (TMPRSS2). These proteases are involved in the activation of various viral

envelope proteins, including that of influenza virus. By inhibiting these host cell proteases, MI-
1904 can block the cleavage of viral glycoproteins, a crucial step for viral entry into host cells

and subsequent replication. These application notes provide detailed protocols for the

preparation, storage, and use of MI-1904 stock solutions for in vitro research applications.

MI-1904: Chemical and Physical Properties
A summary of the key chemical and physical properties of MI-1904 is provided in the table

below. This information is essential for accurate preparation of stock solutions and for

understanding the compound's characteristics.
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Property Value

IUPAC Name

(1R,2S)-N-(3'-carbamimidoyl-[1,1'-biphenyl]-3-

yl)-2-((S)-3-(4-fluorophenyl)-2-(3-

(trifluoromethyl)benzamido)propanamido)cycloh

exane-1-carboxamide

Molecular Formula C36H34F4N6O3

Molecular Weight 686.69 g/mol

CAS Number 3033379-90-4

Appearance Crystalline solid

Solubility Soluble in DMSO

Purity >98% (typically)

Signaling Pathway Inhibition
MI-1904 targets host cell proteases, specifically matriptase and TMPRSS2, which are critical

for the proteolytic activation of viral surface glycoproteins. The diagram below illustrates the

mechanism of action.
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Mechanism of MI-1904 antiviral activity.

Experimental Protocols
Preparation of a 10 mM MI-1904 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MI-1904 in dimethyl

sulfoxide (DMSO).

Materials:

MI-1904 powder (MW: 686.69 g/mol )

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile filter tips

Procedure:

Weighing the Compound:

Tare a sterile, empty microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 1 mg of MI-1904 powder into the tared tube. Record the exact weight.

Calculating the Volume of DMSO:

Use the following formula to calculate the required volume of DMSO to achieve a 10 mM

concentration:

Volume (µL) = (Weight of MI-1904 (mg) / 686.69 g/mol ) * 100,000

For 1 mg of MI-1904, the calculation is:

(1 mg / 686.69 g/mol ) * 100,000 = 145.6 µL of DMSO

Dissolving the Compound:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

MI-1904 powder.

Vortex the solution thoroughly until the compound is completely dissolved. Visually inspect

the solution to ensure there are no undissolved particles.

Aliquoting and Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.
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Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 1 year).

Workflow for Preparing MI-1904 Stock Solution:

Start

Weigh MI-1904 Powder

Calculate DMSO Volume

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Tubes

Store at -20°C or -80°C

End
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Workflow for MI-1904 stock solution preparation.

Antiviral Assay: Influenza Virus Inhibition
This protocol provides a general method for assessing the antiviral activity of MI-1904 against

influenza A virus in a cell-based assay.

Materials:

Madin-Darby Canine Kidney (MDCK) cells

Influenza A virus stock (e.g., H1N1 or H9N2)

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Trypsin-TPCK

MI-1904 stock solution (10 mM in DMSO)

96-well cell culture plates

Cell viability assay reagent (e.g., MTT, CellTiter-Glo®)

Phosphate-Buffered Saline (PBS)

Procedure:

Cell Seeding:

Seed MDCK cells in a 96-well plate at a density that will result in a confluent monolayer

after 24 hours of incubation (e.g., 2 x 104 cells/well).

Incubate the plate at 37°C in a 5% CO2 incubator.

Compound Dilution:
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Prepare serial dilutions of the 10 mM MI-1904 stock solution in infection medium (DMEM

with 1 µg/mL TPCK-treated trypsin and without FBS) to achieve final desired

concentrations (e.g., 1 µM, 5 µM, 10 µM, 20 µM, 50 µM).

Include a vehicle control (DMSO) at the same final concentration as in the highest MI-
1904 concentration well.

Virus Infection and Treatment:

When cells are confluent, wash the monolayer twice with PBS.

Infect the cells with influenza A virus at a multiplicity of infection (MOI) of 0.01 in infection

medium.

Immediately add the prepared dilutions of MI-1904 or vehicle control to the respective

wells.

Include uninfected control wells (cells with medium only) and virus-only control wells.

Incubation:

Incubate the plate at 37°C in a 5% CO2 incubator for 48-72 hours, or until cytopathic effect

(CPE) is observed in the virus-only control wells.

Assessment of Antiviral Activity:

The antiviral effect can be quantified by various methods:

CPE Inhibition Assay: Visually score the inhibition of virus-induced CPE under a

microscope.

Cell Viability Assay: Measure cell viability using a reagent like MTT or CellTiter-Glo®.

The percentage of protection can be calculated relative to the uninfected and virus-only

controls.

Viral Titer Reduction Assay: Collect the supernatant from each well and determine the

viral titer using a plaque assay or TCID50 assay.
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Logical Flow of an Antiviral Assay:
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Logical workflow for an in vitro antiviral assay.

Stability and Storage
Proper storage of MI-1904 and its stock solutions is critical to maintain its activity and ensure

the reproducibility of experimental results.
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Form
Storage
Temperature

Shelf Life
(Recommended)

Special Conditions

Solid Powder -20°C ≥ 2 years

Store in a desiccator

to protect from

moisture.

DMSO Stock Solution -20°C Up to 3 months
Aliquot to minimize

freeze-thaw cycles.

DMSO Stock Solution -80°C Up to 1 year
Aliquot to minimize

freeze-thaw cycles.

Note: Avoid repeated freeze-thaw cycles of the DMSO stock solution as this can lead to

degradation of the compound. It is highly recommended to prepare single-use aliquots. Before

use, allow the frozen aliquot to thaw completely at room temperature and vortex briefly to

ensure homogeneity.

For further information or specific applications, it is recommended to consult the relevant

scientific literature and the supplier's technical datasheets.

To cite this document: BenchChem. [Application Notes and Protocols for MI-1904 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565730#preparing-mi-1904-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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